Cas no 484049-67-4 (Methyl 1-(4-ethylphenyl)sulfonylprolinate)

• Product Name: Methyl 1-(4-ethylphenyl)sulfonylprolinate
• CAS No: 484049-67-4
• MF: C₁₄H₁₉NO₄S
• MW: 297.3700
• CID: 5094392
• Update Time: 2025-10-31

Methyl 1-(4-ethylphenyl)sulfonylprolinate Chemical and Physical Properties

Names and Identifiers

• methyl 1-[(4-ethylphenyl)sulfonyl]prolinate
• methyl 1-(4-ethylphenyl)sulfonylpyrrolidine-2-carboxylate
• Oprea1_344391
• HMS1588N10
• STK734282
• methyl1-[(4-ethylphenyl)sulfonyl]prolinate
• proline, 1-[(4-ethylphenyl)sulfonyl]-, methyl ester
• Methyl 1-[(4-ethylphenyl)sulfonyl]-2-pyrrolidinecarboxylate
• Methyl 1-[(4-ethylphenyl)sulfonyl]-2-pyrrolidinecarboxylate #
• METHYL 1-(4-ETHYLBENZENESULFONYL)PYRROLI
• Methyl 1-(4-ethylphenyl)sulfonylprolinate

• Inchi： 1S/C14H19NO4S/c1-3-11-6-8-12(9-7-11)20(17,18)15-10-4-5-13(15)14(16)19-2/h6-9,13H,3-5,10H2,1-2H3
• InChI Key： DDLULSFNTBUSEU-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C([H])C(C([H])([H])C([H])([H])[H])=C([H])C=1[H])(N1C([H])([H])C([H])([H])C([H])([H])C1([H])C(=O)OC([H])([H])[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 435
• XLogP3: 2.3
• Topological Polar Surface Area: 72.1

Additional information on Methyl 1-(4-ethylphenyl)sulfonylprolinate

Recent Advances in the Study of Methyl 1-(4-ethylphenyl)sulfonylprolinate (CAS: 484049-67-4) in Chemical Biology and Pharmaceutical Research

Methyl 1-(4-ethylphenyl)sulfonylprolinate (CAS: 484049-67-4) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its unique prolinate ester structure, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug delivery systems. The compound's molecular framework, which combines a sulfonyl group with a proline ester, offers versatile reactivity and binding properties, making it a valuable scaffold for medicinal chemistry.

Recent studies have focused on elucidating the mechanistic pathways through which Methyl 1-(4-ethylphenyl)sulfonylprolinate interacts with biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of matrix metalloproteinases (MMPs), a family of enzymes implicated in cancer metastasis and inflammatory diseases. The study utilized X-ray crystallography and molecular docking simulations to reveal the compound's binding mode within the active site of MMP-9, providing insights for the design of next-generation inhibitors.

In addition to its role in enzyme inhibition, Methyl 1-(4-ethylphenyl)sulfonylprolinate has been investigated for its potential in prodrug development. A recent preprint on bioRxiv highlighted its use as a prodrug moiety for enhancing the bioavailability of poorly soluble therapeutics. The study reported that conjugation of the compound to a model anticancer agent resulted in improved pharmacokinetic profiles and reduced off-target effects in murine models. These findings underscore the compound's utility in addressing key challenges in drug formulation and delivery.

Further research has explored the synthetic routes and scalability of Methyl 1-(4-ethylphenyl)sulfonylprolinate. A 2024 paper in Organic Process Research & Development detailed an optimized, gram-scale synthesis of the compound, achieving a 78% yield with high purity (>99%). The authors emphasized the importance of green chemistry principles, such as solvent selection and catalytic efficiency, in the process. This advancement is particularly relevant for industrial applications, where cost-effective and sustainable production methods are critical.

Despite these promising developments, challenges remain in the clinical translation of Methyl 1-(4-ethylphenyl)sulfonylprolinate-based therapies. Pharmacokinetic studies have indicated variable metabolic stability across species, necessitating further optimization of the compound's structural analogs. Ongoing research aims to address these limitations through rational drug design and in vivo validation. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinically viable therapeutics.

In conclusion, Methyl 1-(4-ethylphenyl)sulfonylprolinate (CAS: 484049-67-4) represents a multifaceted tool in modern drug discovery and chemical biology. Its applications span from enzyme inhibition to prodrug engineering, supported by a growing body of mechanistic and synthetic studies. Future research directions will likely focus on refining its therapeutic potential and overcoming current translational hurdles, paving the way for its integration into novel treatment paradigms.